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Compound of Interest

Compound Name: Cimiracemoside C

CAS No.: 256925-92-5

Cat. No.: B190804

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Purpose
This document provides standardized procedures for the safe handling, storage, and use of

Cimiracemoside C in a laboratory setting. These guidelines are intended to minimize risks to

personnel and maintain the integrity of the compound for research and development purposes.

Scope
These procedures apply to all laboratory personnel who handle, store, or conduct experiments

with Cimiracemoside C.

Physical and Chemical Properties
Cimiracemoside C is a triterpenoid saponin derived from plants of the Cimicifuga (Actaea)

species. Its properties are summarized in the table below.
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Property Value Source

Molecular Formula C₃₅H₅₆O₉ [1]

Molecular Weight 620.8 g/mol [1]

CAS Number 256925-92-5 [1]

Appearance White powder -

Solubility

Soluble in Methanol and

DMSO. Sparingly soluble in

water.

-

Purity >98% (typical) -

Safety Precautions and Handling
While specific toxicity data for Cimiracemoside C is not readily available, it should be handled

with the standard precautions for a chemical of unknown toxicity.

4.1 Personal Protective Equipment (PPE)

Gloves: Wear nitrile or latex gloves at all times when handling the compound.

Eye Protection: Safety glasses or goggles are mandatory.

Lab Coat: A full-length lab coat should be worn.

Respiratory Protection: For procedures that may generate dust or aerosols, a NIOSH-

approved respirator is recommended.

4.2 General Handling

Handle Cimiracemoside C in a well-ventilated area, preferably within a chemical fume

hood.

Avoid inhalation of dust or powder.

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.
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Do not eat, drink, or smoke in areas where the compound is handled.

Wash hands thoroughly after handling.

4.3 Spill and Waste Disposal

Spills: In case of a spill, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed container for disposal.

Waste Disposal: Dispose of waste materials in accordance with local, state, and federal

regulations.

Storage
Proper storage is crucial to maintain the stability and integrity of Cimiracemoside C.

Condition Recommendation

Temperature
Short-term (weeks): -20°CLong-term (months):

-80°C

Atmosphere
Store in a tightly sealed container, desiccated to

protect from moisture.

Light Protect from direct light.

Aliquoting
For solutions, aliquot into single-use volumes to

avoid repeated freeze-thaw cycles.

Experimental Protocols
Cimiracemoside C is known to be an activator of AMP-activated protein kinase (AMPK), a key

regulator of cellular energy homeostasis.

Preparation of Stock Solutions
6.1.1 Materials

Cimiracemoside C powder
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Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

6.1.2 Protocol

Allow the Cimiracemoside C vial to equilibrate to room temperature before opening.

Under sterile conditions (e.g., in a biological safety cabinet), weigh the desired amount of

Cimiracemoside C powder.

Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10

mM).

Vortex or sonicate gently until the powder is completely dissolved.

Aliquot the stock solution into single-use sterile tubes.

Store the aliquots at -20°C or -80°C.

In Vitro AMPK Activation Assay
This protocol outlines a general procedure to assess the activation of AMPK in a cell-based

assay.

6.2.1 Materials

Cell line of interest (e.g., HepG2, C2C12)

Cell culture medium and supplements

Cimiracemoside C stock solution

Positive control (e.g., AICAR)

Lysis buffer

Protein assay kit (e.g., BCA)
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Antibodies for Western blotting (anti-p-AMPK, anti-AMPK)

SDS-PAGE gels and blotting equipment

6.2.2 Workflow
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Preparation

Dosing

Monitoring & Analysis

Acclimatize Mice

Formulate Dosing Solution

Weigh Mice

Calculate Dose Volume

Oral Gavage

Monitor for Adverse Effects

Collect Tissues/Blood
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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